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Introduction

Irones are a group of valuable fragrance compounds known for their characteristic violet and
orris aroma. Traditionally, the extraction of irones from the rhizomes of iris plants is a time-
consuming and low-yielding process. Chemical synthesis, on the other hand, often involves
harsh reaction conditions and can produce undesirable isomeric mixtures. Biocatalysis has
emerged as a promising and sustainable alternative for the production of specific irone
isomers, offering high selectivity and environmentally friendly reaction conditions. This
document provides detailed application notes and protocols for the biocatalytic production of
(-)-cis-a-irone, a highly sought-after isomer, utilizing an engineered enzyme and a metabolically
engineered microbial host.

The primary biocatalytic approach highlighted is the conversion of psi-ionone (y-ionone) to cis-
a-irone, facilitated by a promiscuous bifunctional methyltransferase/cyclase (pMT).
Furthermore, the de novo biosynthesis of cis-a-irone from a simple carbon source like glucose
has been successfully demonstrated in an engineered Escherichia coli strain.[1]

Key Biocatalytic Pathway: From Glucose to (-)-cis-a-
Irone

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1206951?utm_src=pdf-interest
https://www.researchgate.net/publication/309265454_Process_development_for_biocatalytic_production_of_irones_from_Iris_root
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The biocatalytic production of (-)-cis-a-irone from glucose in engineered E. coli involves a multi-
step biosynthetic pathway. This pathway leverages the native metabolic machinery of E. coli to
produce precursors, which are then channeled into a heterologous pathway for the synthesis of
Y-ionone. The final and key biocatalytic step is the conversion of -ionone to cis-a-irone by an
engineered promiscuous methyltransferase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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